Sodium N-(N-choloylglycyl)taurinate

• CAS No.: 41945-48-6
• Product Name: Sodium N-(N-choloylglycyl)taurinate
• Molecular Formula: C₂₈H₄₇N₂NaO₈S
• Molecular Weight: 594.7 g/mol
• IUPAC Name: sodium;2-[[2-[[(4R)-4-[(3R,5S,7R,10S,12S,13R,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetyl]amino]ethanesulfonate
• Standard InChI: InChI=1S/C28H48N2O8S.Na/c1-16(4-7-24(34)30-15-25(35)29-10-11-39(36,37)38)19-5-6-20-26-21(14-23(33)28(19,20)3)27(2)9-8-18(31)12-17(27)13-22(26)32;/h16-23,26,31-33H,4-15H2,1-3H3,(H,29,35)(H,30,34)(H,36,37,38);/q;+1/p-1/t16-,17+,18-,19-,20?,21?,22-,23+,26?,27+,28-;/m1./s1
• Standard InChIKey: PUODKHBECQMSKY-QRPKJZHMSA-M
• Isomeric SMILES: C[C@H](CCC(=O)NCC(=O)NCCS(=O)(=O)[O-])[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C.[Na+]
• SMILES: CC(CCC(=O)NCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C.[Na+]
• Canonical SMILES: CC(CCC(=O)NCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C.[Na+]
• Description: Sodium tauroglycocholate is an inhibitor of the biliary acid transporting system of the hepatocyte and also a surfactant used as a chemical permeation enhancer.
• Synonyms: sodium tauroglycocholate; tauroglycocholic acid
• Reference: [1]. Schuhmann-Giampieri G, et al. Biliary excretion and pharmacokinetics of a gadolinium chelate used as a liver-specific contrast agent for magnetic resonance imaging in the rat. J Pharm Sci. 1993 Aug;82(8):799-803.[2]. Kouchak M, et al. Effects of various penetration enhancers on penetration of aminophylline through shed snake skin. Jundishapur J Nat Pharm Prod. 2014 Feb;9(1):24-9.
• PubChem Compound: 23684570
• Last Modified: Nov 11 2021